Cas no 306952-51-2 (2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide)
2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide
-
- Inchi: 1S/C20H20N4O3/c1-14-18(20(26)24-22-14)11-19(25)23-21-12-16-8-5-9-17(10-16)27-13-15-6-3-2-4-7-15/h2-10,12,18H,11,13H2,1H3,(H,23,25)(H,24,26)
- InChI Key: BIXBTLNGFRWBKF-UHFFFAOYSA-N
- SMILES: N1C(=O)C(CC(NN=CC2=CC=CC(OCC3=CC=CC=C3)=C2)=O)C(C)=N1
2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AK Scientific | 0113CP-10mg |
2-(3-Methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide |
306952-51-2 | 95% | 10mg |
$56 | 2023-09-16 |
2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide
Introduction to 2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide (CAS No. 306952-51-2)
2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide, with the CAS number 306952-51-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolones and is characterized by its unique structural features, which include a pyrazolone ring, an acetamide moiety, and a phenylmethoxyphenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.
The synthesis of 2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide typically involves multi-step reactions, including the formation of the pyrazolone ring and the subsequent functionalization with the acetamide and phenylmethoxyphenyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications.
In terms of its biological activities, 2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide has been extensively studied for its potential as an anti-inflammatory agent. Pyrazolones are known for their ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Research has shown that this compound exhibits selective COX inhibition, particularly against COX-2, which is associated with inflammatory responses without significantly affecting COX-1, thus minimizing gastrointestinal side effects.
Beyond its anti-inflammatory properties, 2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has shown promising results in inhibiting angiogenesis, a critical process in tumor growth and metastasis.
The pharmacokinetic profile of 2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-y)-N-[ (E)-(3 - phenylmethoxyphenyl )methylideneamino ]acetamide is another important aspect of its evaluation. Preclinical studies have indicated that it exhibits favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral therapeutic agent. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects.
In the context of clinical trials, early-phase studies have been conducted to assess the safety and tolerability of 2-(3-methyl - 5 - oxo - 1 , 4 - dihydropyrazol - 4 - yl ) - N - [ ( E ) - ( 3 - phenylmethoxyphenyl )methylideneamino ]acetamide. Preliminary results have shown that it is well-tolerated at therapeutic doses and has demonstrated promising efficacy in reducing inflammation and tumor growth in animal models. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
The potential applications of 2-(3-methyl - 5 - oxo - 1 , 4 - dihydropyrazol - 4 - yl ) - N - [ ( E ) - ( 3 - phenylmethoxyphenyl )methylideneamino ]acetamide extend beyond traditional pharmaceuticals. Its unique chemical structure and biological activities make it a valuable tool in academic research for studying various biological processes and disease mechanisms. For instance, it can be used as a probe to investigate the role of COX enzymes in inflammation and cancer progression.
In conclusion, 2-(3-methyl - 5 - oxo - 1 , 4 - dihydropyrazol - 4 - yl ) - N - [ ( E ) - ( 3 - phenylmethoxyphenyl )methylideneamino ]acetamide (CAS No. 306952-51-2) represents a promising compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important focus for ongoing studies aimed at developing new treatments for inflammatory diseases and cancer. As research continues to advance, this compound is likely to play a crucial role in advancing our understanding of these complex diseases and improving patient outcomes.
306952-51-2 (2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]acetamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)